6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile

• IUPAC Name: 6-amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C22H13ClN6O4S/c23-13-2-4-14(5-3-13)34(30,31)20-19-22(28-16(9-25)15(8-24)27-19)29(21(20)26)10-12-1-6-17-18(7-12)33-11-32-17/h1-7H,10-11,26H2
• InChI Key: ULHRHEQRBOAZOD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=C(C4=NC(=C(N=C43)C#N)C#N)S(=O)(=O)C5=CC=C(C=C5)Cl)N
• Molecular Formula: C22H13ClN6O4S
• Molecular Weight: 492.9 g/mol

Description

The compound contains several functional groups including an amino group (-NH2), a benzodioxol group (1,3-benzodioxol-5-ylmethyl), a sulfonyl group (-SO2-), a pyrrolo[2,3-b]pyrazine group, and two nitrile groups (-CN). These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxol group, for example, is a fused ring system that could contribute to the compound’s stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar nitrile and sulfonyl groups could increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

Future research on this compound could involve studying its reactivity, properties, and potential applications. For example, it could be interesting to explore whether this compound has any biological activity.